Cas no 1251691-79-8 (4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1251691-79-8
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 5434092
• Update Time: 2025-10-21

4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C20H20N2O4S/c1-15-5-4-6-16(13-15)22-14-19(20(23)21-9-11-26-12-10-21)27(24,25)18-8-3-2-7-17(18)22/h2-8,13-14H,9-12H2,1H3
• InChI Key： RYVGXCUHKIWXIX-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2[H])C([H])=C1C(N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O)(=O)=O

Additional information on 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione and Its Significance in Modern Chemical Research

The compound with the CAS number 1251691-79-8, known chemically as 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This heterocyclic compound, featuring a complex architecture of fused rings and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound includes a benzothiazine core, which is a well-known pharmacophore in the development of bioactive molecules.

One of the most intriguing aspects of 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is its ability to interact with biological targets in a highly specific manner. The presence of the 3-methylphenyl group and the morpholine-4-carbonyl moiety contributes to its unique chemical properties, enabling it to exhibit both solubility and binding affinity suitable for biological assays. This has made it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with various protein targets with remarkable accuracy. Studies using molecular docking simulations have revealed that 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione can interact with enzymes and receptors involved in critical biological pathways. These interactions are not only well-correlated with its pharmacological effects but also provide insights into potential drug mechanisms.

In the context of drug development, the benzothiazine core is particularly noteworthy. Benzothiazines have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups such as the morpholine-4-carbonyl moiety enhances the pharmacological profile of the molecule by improving its metabolic stability and bioavailability. This makes 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione an attractive candidate for further exploration in clinical settings.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the benzothiazine ring system followed by functionalization at key positions. The use of advanced catalytic methods has enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

One area where this compound has shown promise is in the treatment of neurological disorders. Preliminary studies indicate that it may modulate neurotransmitter systems by interacting with specific receptors in the brain. The ability to fine-tune its chemical structure allows researchers to optimize its activity while minimizing side effects. This aligns with current trends in drug design, which emphasize personalized medicine and targeted therapies.

The role of computational tools cannot be overstated when it comes to understanding the behavior of complex molecules like 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione. High-throughput virtual screening (HTVS) has become an indispensable technique for identifying promising drug candidates before they enter expensive and time-consuming experimental phases. By leveraging large databases and sophisticated algorithms, researchers can rapidly assess thousands of compounds for their potential biological activity.

Furthermore, green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes. The development of environmentally friendly methodologies not only reduces waste but also enhances safety during production. This approach is particularly important as pharmaceutical companies strive to meet regulatory requirements while minimizing their ecological footprint.

The future prospects for CAS number 1251691-79-8 are bright, given its versatile structure and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new derivatives that may offer improved efficacy or reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical industries are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion, 4-(3-methylphenyl)-2-(morpholine-4-carbonyl)- 4H- 1lambda6, 4-benzothiazine - 1 , 1 - dione stands as a testament to the power of modern chemical research in addressing complex biological challenges. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a significant role in shaping the future landscape of medicinal chemistry.